Cas no 1804754-64-0 (4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1804754-64-0
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4919524
• Update Time: 2025-07-19

4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H4F3NO/c7-5(8)3-1-2-10-6(9)4(3)11/h1-2,5,11H
• InChI Key： QPRYVTQZRWGJJY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine

Recent Advances in the Study of 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1804754-64-0)

The compound 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1804754-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry, owing to their ability to enhance metabolic stability and bioavailability. The introduction of difluoromethyl and fluoro groups at specific positions on the pyridine ring, as seen in 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine, has been shown to significantly influence the compound's reactivity and interaction with biological targets. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalysis, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine exhibits promising activity against a range of biological targets. Notably, its role as an intermediate in the synthesis of more complex pharmacologically active molecules has been explored. For instance, recent publications have reported its use in the development of kinase inhibitors and antimicrobial agents. The compound's ability to modulate enzyme activity and interact with specific protein binding sites has been a focal point of these investigations.

One of the key challenges in working with this compound has been optimizing its solubility and stability under physiological conditions. Researchers have addressed this by modifying the synthetic routes and exploring various formulation strategies. These efforts have led to improved pharmacokinetic profiles, making the compound a viable candidate for further preclinical studies.

Looking ahead, the potential applications of 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine in drug discovery are vast. Its versatility as a building block for more complex molecules, combined with its favorable biological properties, positions it as a valuable tool in the development of next-generation therapeutics. Future research directions may include exploring its use in targeted drug delivery systems and combination therapies.

In conclusion, the ongoing research on 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1804754-64-0) underscores its importance in the field of medicinal chemistry. The compound's unique structural features and biological activity make it a promising candidate for further investigation. As synthetic methodologies and biological assays continue to advance, we can expect to see more innovative applications of this compound in the near future.